2-anilino-2-oxoethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: (2-anilino-2-oxoethyl) 4-chloro-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C13H12ClN3O3/c1-17-7-10(14)12(16-17)13(19)20-8-11(18)15-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,15,18)
• InChI Key: WNVVPRHMFKWVAG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)OCC(=O)NC2=CC=CC=C2)Cl
• Molecular Formula: C13H12ClN3O3
• Molecular Weight: 293.70 g/mol

Description

“2-anilino-2-oxoethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” is a synthetic compound. It has a molecular formula of C13H11Cl2N3O3 and a molecular weight of 328.15074. It is related to the family of pyrazoles, which are simple doubly unsaturated five-membered heterocyclic aromatic ring molecules comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives, including “this compound”, involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Molecular Structure Analysis

The molecular structure of “this compound” comprises a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains anilino, oxoethyl, and carboxylate functional groups.

Future Directions

The future directions for “2-anilino-2-oxoethyl 4-chloro-1-methyl-1H-pyrazole-3-carboxylate” and related compounds could involve further studies on their synthesis, structure, and physicochemical properties for potential medicinal applications. The increasing popularity of pyrazoles in several fields of science suggests that they will continue to be the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.